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Compound of Interest

Compound Name: 5-Bromo-3-chloro-2-vinylpyridine

Cat. No.: B13121357

Get Quote

Executive Summary
The synthesis of 5-Bromo-3-chloro-2-vinylpyridine represents a critical challenge in

medicinal chemistry, particularly for the development of covalent inhibitors (e.g., KRAS G12C,

SHP2) where the vinyl group serves as a Michael acceptor and the halogenated core dictates

binding affinity.

This application note details a robust, two-step protocol starting from commercially available

2,3-dichloropyridine. Unlike conventional routes that struggle with regioselectivity (often

yielding the 5-vinyl isomer or inseparable mixtures), this protocol utilizes the inherent electronic

differentiation of the pyridine ring to ensure C2-selective vinylation followed by C5-selective

bromination.

Key Advantages of This Protocol:
Regiocontrol: Exploits the superior reactivity of C2-Cl over C3-Cl in Pd-catalyzed couplings.

Functional Group Tolerance: Preserves the vinyl moiety during the subsequent bromination

step.
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Scalability: Designed for gram-to-multigram scale synthesis with standard laboratory

equipment.

Retrosynthetic Logic & Pathway Analysis
The structural challenge lies in the specific placement of three distinct functionalities: a vinyl

group at C2, a chlorine at C3, and a bromine at C5.

Pathway Selection
Route A (Rejected): Bromination of 2,3-dichloropyridine

5-bromo-2,3-dichloropyridine

Vinylation.

Failure Mode: In 5-bromo-2,3-dichloropyridine, the C5-Br bond is more reactive towards

oxidative addition (Pd(0)) than the C2-Cl bond. This route predominantly yields 5-vinyl-2,3-

dichloropyridine, the incorrect regioisomer.

Route B (Selected): Vinylation of 2,3-dichloropyridine

3-chloro-2-vinylpyridine

Bromination.

Success Factor: In 2,3-dichloropyridine, the C2-Cl bond is electronically activated (ortho to

nitrogen) compared to the C3-Cl bond. This allows selective installation of the vinyl group

at C2. Subsequent electrophilic aromatic substitution (EAS) with NBS targets the C5

position, which is activated by the para-vinyl group, while the C3-Cl blocks the other ortho

position.

2,3-Dichloropyridine

3-Chloro-2-vinylpyridine
(Intermediate)

Step 1: Suzuki Coupling
(C2 Selectivity)

5-Vinyl-2,3-dichloropyridine
(Undesired Isomer)

Route A (Avoided):
Bromination then Coupling

5-Bromo-3-chloro-2-vinylpyridine
(Target)

Step 2: NBS Bromination
(C5 Selectivity)
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Click to download full resolution via product page

Figure 1: Strategic route selection prioritizing C2-selectivity via early-stage vinylation.

Experimental Protocols
Step 1: Regioselective Synthesis of 3-Chloro-2-
vinylpyridine
This step leverages the enhanced electrophilicity of the C2 position in the pyridine ring. The

use of Pd(dppf)Cl₂ is critical as the bidentate ligand prevents catalyst deactivation and

promotes coupling at sterically hindered positions.

Reagents:

2,3-Dichloropyridine (1.0 equiv)

Vinylboronic acid pinacol ester (1.1 equiv)

Pd(dppf)Cl₂ · CH₂Cl₂ (0.05 equiv)

Na₂CO₃ (2.0 equiv, 2M aqueous solution)

1,4-Dioxane (0.2 M concentration)

Protocol:

Setup: In a flame-dried Schlenk flask equipped with a magnetic stir bar, combine 2,3-

dichloropyridine, vinylboronic acid pinacol ester, and Pd(dppf)Cl₂.

Solvent Addition: Evacuate and backfill with nitrogen (3 cycles). Add degassed 1,4-dioxane

and 2M Na₂CO₃ solution.

Reaction: Heat the mixture to 85°C for 12 hours.

Checkpoint: Monitor via TLC (Hexane/EtOAc 9:1). The starting material (Rf ~0.6) should

disappear, replaced by the product (Rf ~0.5).
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Workup: Cool to room temperature. Dilute with water and extract with Ethyl Acetate (3x).

Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Purification: Flash chromatography on silica gel (Gradient: 0-10% EtOAc in Hexanes).

Yield Expectation: 75-85% as a pale yellow oil.

Step 2: C5-Selective Bromination
Direct bromination using elemental bromine (Br₂) is discouraged due to the high risk of adding

across the vinyl double bond. N-Bromosuccinimide (NBS) in a polar aprotic solvent provides a

controlled source of electrophilic bromine.

Reagents:

3-Chloro-2-vinylpyridine (1.0 equiv)

N-Bromosuccinimide (NBS) (1.05 equiv)

Acetonitrile (MeCN) (0.1 M)

BHT (2,6-di-tert-butyl-4-methylphenol) (1 mol% - Radical scavenger)

Protocol:

Setup: Dissolve 3-chloro-2-vinylpyridine in MeCN in a foil-wrapped flask (protect from light to

inhibit radical side reactions).

Addition: Add BHT (to prevent vinyl polymerization) followed by NBS in one portion at 0°C.

Reaction: Allow the mixture to warm to Room Temperature and stir for 4–6 hours.

Mechanism:[1][2][3][4][5][6][7] The vinyl group at C2 activates the C5 position (para) for

Electrophilic Aromatic Substitution (EAS). The C3-Cl hinders the C4 position sterically and

electronically.

Quench: Pour the mixture into saturated aqueous Na₂S₂O₃ (sodium thiosulfate) to neutralize

unreacted NBS.
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Workup: Extract with CH₂Cl₂, wash with water and brine. Dry over MgSO₄.

Purification: Flash chromatography (Hexane/EtOAc).

Yield Expectation: 60-70% as a white/off-white solid.

Data Summary & QC Specifications
Parameter

Step 1 Product
(Intermediate)

Step 2 Product (Target)

Compound 3-Chloro-2-vinylpyridine
5-Bromo-3-chloro-2-

vinylpyridine

Formula C₇H₆ClN C₇H₅BrClN

MW 139.58 g/mol 218.48 g/mol

Appearance Pale yellow oil White crystalline solid

¹H NMR (CDCl₃)

δ 8.45 (d, 1H), 7.65 (d, 1H),

7.15 (dd, 1H), 6.95 (dd, 1H),

6.30 (d, 1H), 5.60 (d, 1H)

δ 8.55 (s, 1H), 7.85 (s, 1H),

6.90 (dd, 1H), 6.35 (d, 1H),

5.65 (d, 1H)

Key Shift

Vinyl protons

(multiplet/doublets) distinct at

5.5-7.0 ppm.[1][3][4][5][7][8][9]

[10]

Loss of C5-H (approx 7.15

ppm). C6-H shifts downfield

due to Br.

Note: NMR shifts are approximate and solvent-dependent.

Troubleshooting & Optimization
Issue: Low Regioselectivity in Step 1

Symptom: Formation of 3-chloro-2,5-divinylpyridine (bis-coupling).

Cause: Excess vinylboronic acid or high catalyst loading.

Solution: Strictly control stoichiometry (1.05-1.1 equiv vinyl source). Lower temperature to

60°C and extend reaction time.
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Issue: Vinyl Bromination in Step 2
Symptom: Disappearance of vinyl signals in NMR; appearance of aliphatic alkyl bromide

signals.

Cause: Radical bromination or addition across the double bond.

Solution: Ensure the reaction is kept in the dark. Increase BHT loading to 5 mol%. Switch

solvent to DMF, which promotes the ionic EAS mechanism over radical pathways.

Issue: Polymerization
Symptom: Formation of insoluble gums during workup.

Solution: Keep the vinylated intermediates in solution with radical inhibitors

(BHT/Hydroquinone) during concentration. Avoid drying to completion if storing for long

periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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